Cas no 2229301-29-3 (1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol)

• Product Name: 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol
• CAS No: 2229301-29-3
• MF: C₁₂H₁₇NO₂
• MW: 207.268883466721
• CID: 6324805
• PubChem ID: 165609756
• Update Time: 2025-06-07

1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol Chemical and Physical Properties

Names and Identifiers

• 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol
• 2229301-29-3
• [1-(2-methoxy-6-methylpyridin-4-yl)cyclobutyl]methanol
• EN300-1761138

• Inchi： 1S/C12H17NO2/c1-9-6-10(7-11(13-9)15-2)12(8-14)4-3-5-12/h6-7,14H,3-5,8H2,1-2H3
• InChI Key： WPJJGLUPEZKZOO-UHFFFAOYSA-N
• SMILES： OCC1(C2C=C(N=C(C)C=2)OC)CCC1

Computed Properties

• Exact Mass: 207.125928785g/mol
• Monoisotopic Mass: 207.125928785g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 15
• Rotatable Bond Count: 3
• Complexity: 216
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2
• Topological Polar Surface Area: 42.4Ų

Additional information on 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol

Professional Introduction to Compound with CAS No. 2229301-29-3 and Product Name: 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol

The compound with the CAS number 2229301-29-3 and the product name 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol represents a significant advancement in the field of pharmaceutical chemistry. This molecule, characterized by its unique structural framework, has garnered attention due to its potential applications in drug discovery and development. The presence of a cyclobutylmethanol moiety combined with a 2-methoxy-6-methylpyridin-4-yl substituent suggests a versatile chemical entity that could exhibit diverse biological activities.

Recent studies in medicinal chemistry have highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The pyridine derivative in this compound, specifically the 2-methoxy-6-methylpyridin-4-yl group, is known for its ability to interact with various biological targets. This moiety has been extensively studied for its role in modulating enzyme activity and receptor binding, making it a valuable component in the development of small-molecule drugs.

The cyclobutylmethanol part of the molecule introduces a rigid cyclic structure that can enhance binding affinity and selectivity. This structural feature is particularly relevant in the context of designing molecules that require precise interactions with biological targets. The cycloalkyl group can provide steric hindrance, which may be crucial for optimizing pharmacokinetic properties such as solubility and metabolic stability.

In the realm of contemporary pharmaceutical research, the synthesis and characterization of such complex molecules are pivotal. The compound 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol exemplifies the intricate balance between structural complexity and functional utility. Researchers have been exploring its potential as a lead compound for further derivatization, aiming to enhance its pharmacological profile.

One of the most promising applications of this compound lies in its potential as an intermediate in the synthesis of more complex pharmaceutical agents. The unique combination of functional groups makes it a versatile building block for drug discovery programs. For instance, modifications to the 2-methoxy-6-methylpyridin-4-yl moiety could lead to novel derivatives with enhanced binding affinity or altered metabolic pathways.

The field of computational chemistry has also played a significant role in understanding the properties of this compound. Advanced molecular modeling techniques have been employed to predict its interaction with biological targets, providing insights into its potential therapeutic applications. These computational studies have helped researchers to rationalize experimental observations and guide synthetic efforts towards more effective drug candidates.

Furthermore, the compound’s structural features make it an attractive candidate for further investigation in the context of drug delivery systems. The cycloalkyl group and hydroxymethyl functionality could be exploited to develop prodrugs or targeted delivery systems that enhance bioavailability and therapeutic efficacy.

Recent advancements in synthetic methodologies have also enabled the efficient preparation of analogs of 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol. Techniques such as transition metal-catalyzed cross-coupling reactions have facilitated the introduction of diverse functional groups, allowing for rapid exploration of structural space. This has opened up new avenues for discovering novel pharmacophores with improved biological activity.

The compound’s potential extends beyond traditional therapeutic applications. It has shown promise in preclinical studies as a modulator of inflammatory pathways, making it a candidate for treating conditions such as arthritis and inflammatory bowel disease. The ability of this molecule to interact with multiple targets suggests that it could be developed into a multi-target directed drug (MTDD), offering comprehensive therapeutic benefits.

In conclusion, 1-(2-methoxy-6-methylpyridin-4-yl)cyclobutylmethanol represents a significant contribution to the field of pharmaceutical chemistry. Its unique structural features and potential biological activities make it a valuable asset in drug discovery programs. As research continues to uncover new applications for this compound, it is likely to play an increasingly important role in the development of next-generation therapeutics.